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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the Patton-Reeder indicator, a crucial

reagent in the field of analytical chemistry. It details the indicator's chemical properties,

mechanism of action, experimental protocols for its use in complexometric titrations, and its

synthesis.

Core Chemical Identity
The Patton-Reeder indicator, scientifically known as Calconcarboxylic acid, is an azo dye

widely used for the determination of calcium ion concentration through complexometric titration.

[1][2] Its IUPAC name is 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-yl)diazenyl]naphthalene-

2-carboxylic acid.[1]

Chemical Formula: C₂₁H₁₄N₂O₇S[1][3][4][5][6][7]

CAS Number: 3737-95-9[1][2][4][5][6][8]

Physicochemical Properties
The quantitative properties of the Patton-Reeder indicator are summarized below, providing a

clear reference for laboratory applications.
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Property Value Source(s)

Molar Mass 438.41 g/mol [1][2][3][5][8]

Appearance
Dark red to dark purple or

black powder
[4][5][7]

Melting Point 300°C (with decomposition) [1][7]

Solubility
Soluble in water, ethanol, and

sodium hydroxide.
[1][7][8][9]

Absorption Maximum (λmax)
568 – 573 nm (in acidic

ethanol)
[2][4]

Density 1.6 ± 0.1 g/cm³ [1]

Mechanism of Action: Complexometric Titration
The Patton-Reeder indicator is a metallochromic indicator that exhibits a distinct color change

upon binding to metal ions.[9][10] It is particularly selective for calcium ions under specific pH

conditions. The titration process relies on the principle that Ethylenediaminetetraacetic acid

(EDTA), a strong chelating agent, forms a more stable complex with Ca²⁺ ions than the

indicator does.[1][9]

The process occurs at a high pH, typically between 12 and 14.[1][11] This alkaline environment

is crucial for precipitating magnesium ions as magnesium hydroxide (Mg(OH)₂), thus

preventing their interference with the calcium determination.[1][11][12]

Signaling Pathway:

Complex Formation: Initially, the Patton-Reeder (PR) indicator is added to the solution

containing calcium ions. It forms a wine-red colored complex (Ca-PR).[1] The free indicator is

blue.[1]

Titration with EDTA: A standardized solution of EDTA is gradually added to the sample.

EDTA, being a stronger chelating agent, progressively binds with the free calcium ions.
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Endpoint Detection: Once all free Ca²⁺ ions are chelated by EDTA, the EDTA begins to

displace the indicator from the Ca-PR complex. This releases the free indicator back into the

solution.

Color Change: The endpoint of the titration is marked by a sharp and stable color change

from the wine-red of the Ca-PR complex to the pure blue of the free indicator, signifying that

all calcium ions have been complexed by EDTA.[1][9]

The overall reaction can be summarized as: Ca-PR (Wine Red) + EDTA⁴⁻ → PR (Blue) + [Ca-

EDTA]²⁻[1]

Figure 1: Patton-Reeder Indicator Signaling Pathway
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Figure 1: Patton-Reeder Indicator Signaling Pathway

Experimental Protocol: Determination of Calcium
Hardness
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This section outlines a detailed methodology for the quantitative analysis of calcium ions in a

water sample using the Patton-Reeder indicator and EDTA titration.

Reagents and Equipment:

Water Sample

Standard EDTA solution (e.g., 0.01 M)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) solution (e.g., 10% or 1N)[12][13]

Patton-Reeder indicator (solid, ground with NaCl, or as a solution)[12]

Burette, Pipette, Conical Flask

pH meter or pH indicator paper

Procedure:

Sample Preparation: Pipette a precise volume (e.g., 25.00 mL or 50.00 mL) of the water

sample into a clean conical flask.[12][14]

pH Adjustment: Add NaOH or KOH solution dropwise to the sample until the pH of the

solution is between 12 and 13.[11][13] This ensures the precipitation of any magnesium ions

as Mg(OH)₂, preventing interference.[12] Confirm the pH using a pH meter or appropriate

indicator paper.

Indicator Addition: Add a small amount (e.g., 30-40 mg) of the Patton-Reeder indicator to the

flask.[12] Swirl the flask to dissolve the indicator. The solution should turn a distinct wine-red

color, indicating the formation of the Ca-PR complex.[12]

Titration: Fill a burette with the standard EDTA solution and record the initial volume. Titrate

the sample with the EDTA solution while constantly swirling the flask.

Endpoint Determination: Continue the titration until the color of the solution changes sharply

from wine-red to a pure, stable blue.[12] This is the endpoint.
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Record and Repeat: Record the final volume of EDTA used. Repeat the titration with fresh

samples at least two more times to ensure concordant results.

Calculation: Calculate the concentration of calcium ions in the sample based on the volume

of EDTA used, its concentration, and the initial sample volume.
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Figure 2: Experimental Workflow for Ca²⁺ Titration
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Figure 2: Experimental Workflow for Ca²⁺ Titration
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Synthesis Protocol
The synthesis of Calconcarboxylic acid was first described by James Patton and Wendell

Reeder in 1956.[1] The process involves the coupling of a diazotized sulfonic acid with a

naphthoic acid derivative.

Reactants:

1-amino-2-naphthol-4-sulfonic acid

2-hydroxy-3-naphthoic acid

Procedure:

Diazotization: 1-amino-2-naphthol-4-sulfonic acid is diazotized. This chemical process

converts the primary aromatic amine group (-NH₂) into a diazonium salt group (-N₂⁺) using

nitrous acid (usually generated in situ from sodium nitrite and a strong acid).

Coupling Reaction: The resulting diazonium salt is then coupled with 2-hydroxy-3-naphthoic

acid. This azo coupling reaction forms the final product, Calconcarboxylic acid (Patton-

Reeder indicator).[1]
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Figure 3: Synthesis of Patton-Reeder Indicator
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Figure 3: Synthesis of Patton-Reeder Indicator

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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